![molecular formula C24H27N5O4 B2999936 3-(2,5-dimethoxyphenyl)-N-(2-(4-(furan-2-yl)-3,5-dimethyl-1H-pyrazol-1-yl)ethyl)-1-methyl-1H-pyrazole-5-carboxamide CAS No. 2034373-46-9](/img/structure/B2999936.png)
3-(2,5-dimethoxyphenyl)-N-(2-(4-(furan-2-yl)-3,5-dimethyl-1H-pyrazol-1-yl)ethyl)-1-methyl-1H-pyrazole-5-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
3-(2,5-dimethoxyphenyl)-N-(2-(4-(furan-2-yl)-3,5-dimethyl-1H-pyrazol-1-yl)ethyl)-1-methyl-1H-pyrazole-5-carboxamide is a useful research compound. Its molecular formula is C24H27N5O4 and its molecular weight is 449.511. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Cytotoxic Activity
A related compound, 2-substituted 6-methyl-1-oxo-1,2-dihydrobenzo[b][1,6]naphthyridine-4-carboxylic acids and its 4-N-[2-(dimethylamino)ethyl]carboxamides, demonstrated potent cytotoxic activities against leukemia and carcinoma cell lines. Some variants exhibited IC(50) values less than 10 nM and showed curative effects in vivo against colon 38 tumors in mice (Deady et al., 2003).
Crystal Structure and Surface Analysis
The compound 5-(3,4-Dimethoxyphenyl)-3-(thiophen-2-yl)-4,5-dihydro-1H-pyrazole-1-carboxamide, with a similar molecular structure, has been synthesized and its crystal structure analyzed. The study provides insights into the molecular and crystal structure, enhancing understanding of such compounds' interactions and stability (Prabhuswamy et al., 2016).
Synthesis of Fused Heterocycles
Research has been conducted on synthesizing fused heterocycles, including furopyranone and furopyrrolone, starting from similar acid derivatives. These studies contribute to the development of novel compounds with potential applications in various fields (Ergun et al., 2014).
Computational and Spectroscopic Analysis
The compound ethyl 4-(3-Furan-2yl-acryloyl)-3,5-dimethyl-1H-pyrazole-2-carboxylate was synthesized and analyzed using quantum chemical calculations, spectroscopic techniques, and molecular electrostatic potential surface analysis. Such studies are crucial for understanding the electronic and structural properties of these compounds (Singh et al., 2014).
Antimicrobial and Anticancer Agents
Novel pyrazole derivatives, including compounds similar to the queried compound, have shown potential as antimicrobial and anticancer agents. Some synthesized compounds displayed higher anticancer activity than reference drugs (Hafez et al., 2016).
properties
IUPAC Name |
5-(2,5-dimethoxyphenyl)-N-[2-[4-(furan-2-yl)-3,5-dimethylpyrazol-1-yl]ethyl]-2-methylpyrazole-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H27N5O4/c1-15-23(22-7-6-12-33-22)16(2)29(26-15)11-10-25-24(30)20-14-19(27-28(20)3)18-13-17(31-4)8-9-21(18)32-5/h6-9,12-14H,10-11H2,1-5H3,(H,25,30) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LLKBMDIXJHRESG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=NN1CCNC(=O)C2=CC(=NN2C)C3=C(C=CC(=C3)OC)OC)C)C4=CC=CO4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H27N5O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
449.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.